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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for assessing the cellular target
engagement of SHP394, a selective, orally active, and allosteric inhibitor of SHP2 (Src
homology 2 domain-containing protein tyrosine phosphatase 2).[1] The protocols outlined
below are essential for researchers and drug development professionals to verify the direct
interaction of SHP394 with its intended target, SHP2, within a cellular context and to
understand its downstream pharmacological effects.

Introduction to SHP2 and SHP394

SHP2, encoded by the PTPN11 gene, is a non-receptor protein tyrosine phosphatase that
plays a crucial role in cell signaling pathways, including the RAS/MAPK cascade.[2][3] It is a
key regulator of cell growth, differentiation, and survival. Aberrant SHP2 activity is implicated in
various developmental disorders and cancers. SHP394 is an allosteric inhibitor that stabilizes
SHP2 in an auto-inhibited conformation, thereby blocking its downstream signaling.[4]
Validating the engagement of SHP394 with SHP2 in cells is a critical step in its development as
a therapeutic agent.

SHP2 Signaling Pathway

The diagram below illustrates the central role of SHP2 in the RAS/ERK signaling pathway.
Upon activation by receptor tyrosine kinases (RTKs), SHP2 dephosphorylates specific
substrates, leading to the activation of RAS and the downstream MAPK cascade, which
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ultimately promotes cell proliferation and survival. Allosteric inhibitors like SHP394 lock SHP2 in
an inactive state, preventing this signaling cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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